Cas no 685088-97-5 (5-(1-azepanylsulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid)
685088-97-5 structure
Product Name:5-(1-azepanylsulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid
CAS No:685088-97-5
MF:C12H18N2O4S
MW:286.347321987152
CID:841458
PubChem ID:2810323
Update Time:2025-04-19
5-(1-azepanylsulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-azepanylsulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid
- 5-(azepan-1-ylsulfonyl)-1-methylpyrrole-2-carboxylic acid
- DTXSID70384607
- 5-(azepane-1-sulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid
- HMS1436A08
- CHEMBL1863569
- 5-(Azepan-1-ylsulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid
- Maybridge3_001768
- IDI1_013155
- SMR000456110
- MLS000850092
- 685088-97-5
- HMS2808L20
- Oprea1_201746
-
- Inchi: 1S/C12H18N2O4S/c1-13-10(12(15)16)6-7-11(13)19(17,18)14-8-4-2-3-5-9-14/h6-7H,2-5,8-9H2,1H3,(H,15,16)
- InChI Key: XOGNCJMRMANCGF-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C(=O)O)N1C)(N1CCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 286.09872823g/mol
- Monoisotopic Mass: 286.09872823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 88Ų
5-(1-azepanylsulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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